Cas no 1015443-63-6 ((R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl)

• Product Name: (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl
• CAS No: 1015443-63-6
• MF: C₈H₁₈Cl₂N₂O₂S
• MW: 277.211719036102
• MDL: MFCD28023891
• CID: 3162863
• PubChem ID: 91666895
• Update Time: 2025-05-19

(R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl Chemical and Physical Properties

Names and Identifiers

• (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl
• 4-[(3R)-pyrrolidin-3-yl]-1,4-thiazinane 1,1-dioxide;dihydrochloride
• MFCD28023891
• (R)-4-(Pyrrolidin-3-yl)thiomorpholine1,1-dioxidedihydrochloride
• E84307
• 1015443-63-6
• BS-51727
• (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide dihydrochloride
• 4-[(3R)-pyrrolidin-3-yl]-1??-thiomorpholine-1,1-dione dihydrochloride

• MDL： MFCD28023891
• Inchi： 1S/C8H16N2O2S.2ClH/c11-13(12)5-3-10(4-6-13)8-1-2-9-7-8;;/h8-9H,1-7H2;2*1H/t8-;;/m1../s1
• InChI Key： QLZYFIDOIRDQSE-YCBDHFTFSA-N
• SMILES： Cl.Cl.S1(CCN(CC1)[C@H]1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 276.046604g/mol
• Monoisotopic Mass: 276.046604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 277.21g/mol
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl

Introduction to (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl and Its Applications in Modern Chemical Biology

CAS No. 1015443-63-6 refers to a specialized chemical compound known as (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in pharmaceutical research and drug development. The intricate molecular architecture of this compound, featuring a pyrrolidin-3-yl moiety and a thiomorpholine backbone, makes it a promising candidate for various biochemical interactions.

The thiomorpholine moiety is particularly noteworthy, as it introduces a sulfur atom into the morpholine ring, which can significantly influence the compound's solubility, stability, and reactivity. This feature is especially valuable in the design of bioactive molecules, where precise control over physicochemical properties is essential. The presence of a chiral center at the (R) configuration further enhances the compound's potential as a building block for enantiomerically pure pharmaceuticals.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl structure aligns well with this trend, offering a versatile platform for drug discovery. Its ability to engage with biological targets through multiple interaction modes, including hydrogen bonding and hydrophobic interactions, makes it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. The pyrrolidin-3-yl group and the thiomorpholine dioxide moiety provide multiple sites for functionalization, allowing researchers to tailor the compound's binding affinity and selectivity towards specific kinase targets. Recent studies have demonstrated that derivatives of this scaffold can exhibit potent inhibitory activity against certain kinases, making them promising leads for therapeutic intervention.

Another area where this compound shows promise is in the field of central nervous system (CNS) drug development. The unique structural features of (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl contribute to its ability to cross the blood-brain barrier, a critical requirement for effective CNS medications. Preclinical studies have indicated that analogs of this compound may have potential applications in treating neurological disorders by modulating neurotransmitter systems. The precise stereochemistry of the (R) configuration ensures that these analogs exhibit optimal pharmacological profiles with minimal off-target effects.

The synthesis of CAS No. 1015443-63-6 involves multi-step organic transformations that highlight the compound's synthetic complexity. The introduction of the thiomorpholine dioxide group requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for research and commercial purposes. These advancements are crucial for facilitating further exploration of the compound's biological activities and therapeutic potential.

In conclusion, (R)-4-(Pyrrolidin-3-yl)thiomorpholine 1,1-dioxide-2HCl represents a significant advancement in chemical biology research. Its unique structural features and versatile functionalization possibilities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.